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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B15613080

For researchers, scientists, and drug development professionals, the safe handling of potent
chemical compounds is paramount to both personal safety and the integrity of experimental
outcomes. This guide provides essential safety and logistical information for the proper
handling and disposal of Tyrphostin AG 528, a potent inhibitor of the Epidermal Growth Factor
Receptor (EGFR) and ErbB2/HER?2 tyrosine kinases.[1][2][3] By adhering to these procedural,
step-by-step instructions, you can minimize exposure risks and ensure a secure laboratory
environment.

Essential Safety and Logistical Information

Tyrphostin AG 528, also known as Tyrphostin B66, is a valuable tool in cancer research due to
its targeted inhibition of key signaling pathways.[1][4] However, its bioactive nature
necessitates careful handling. The following sections detail the necessary personal protective
equipment (PPE), handling procedures, and disposal plans to ensure its safe use.

For quick reference, the key quantitative data for Tyrphostin AG 528 are summarized in the
table below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15613080?utm_src=pdf-interest
https://www.benchchem.com/product/b15613080?utm_src=pdf-body
https://www.medchemexpress.com/Tyrphostin_AG_528.html
https://www.selleckchem.com/products/tyrphostin-ag-528.html
https://www.selleck.cn/datasheet/tyrphostin-ag-528-S680501-DataSheet.pdf
https://www.benchchem.com/product/b15613080?utm_src=pdf-body
https://www.medchemexpress.com/Tyrphostin_AG_528.html
https://www.adooq.com/tyrphostin-ag-528.html
https://www.benchchem.com/product/b15613080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety Operating Guide

Check Availability & Pricing

BENCHE

Property Value Reference
CAS Number 133550-49-9 [5]
Molecular Formula C1sH14N203 [5]1[6]
Molecular Weight 306.32 g/mol [5][6]

ICso for EGFR 4.9 uM [1][2]

ICso for ErbB2/HER?2 2.1 pM [1][2]
Solubility in DMSO 61 mg/mL [2]

Storage (Powder) -20°C for 3 years [2]

Storage (in Solven) -80°C for 1 year, -20°C for 1 2]

month

Tyrphostin AG 528 exerts its effects by inhibiting the tyrosine kinase activity of EGFR and
ErbB2. This disruption of downstream signaling pathways is central to its application in

research.
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Caption: Inhibition of EGFR and ErbB2 signaling by Tyrphostin AG 528.

Experimental Protocols: Safe Handling and Disposal
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Adherence to the following step-by-step protocols is mandatory for the safe handling of
Tyrphostin AG 528.

A comprehensive approach to personal protection is the first line of defense against accidental
exposure. The following PPE is required when handling Tyrphostin AG 528 in its solid form or
in solution.[7]

PPE Category Specification Rationale
) ) NIOSH-approved N95 dust To prevent inhalation of the
Respiratory Protection ) i
mask or higher fine powder.[5][7]
) Chemical safety goggles or a To protect eyes from dust
Eye Protection i .
face shield particles and splashes.[5][7]

) Nitrile or other chemically )
Hand Protection ) To prevent skin contact.[5][7]
resistant gloves

) To protect skin and clothing
Body Protection Laboratory coat o
from contamination.[7]

Tyrphostin AG 528 should be handled with care, recognizing its potential as a moderate to
severe skin and eye irritant.[5]

Preparation and Use:

o Ventilation: Always handle solid Tyrphostin AG 528 and its solutions in a well-ventilated
area, preferably within a chemical fume hood.[7]

e Avoid Dust Formation: When working with the powdered form, take care to avoid generating
dust.[7] Use appropriate tools, such as a chemical spatula, for transferring the compound.

o Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing.[7]

o Avoid Contact: Avoid inhalation and contact with skin, eyes, and clothing.[5]
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Prompt and correct response to spills and proper disposal of waste are critical for maintaining a
safe laboratory.

Spill Response:
e Minor Spills (Solid):
o Alert personnel in the immediate area.
o Wearing appropriate PPE, gently sweep up the spilled material, avoiding dust generation.
o Place the collected material into a sealed, labeled container for hazardous waste disposal.
o Clean the spill area with a suitable solvent (e.g., ethanol) and then with soap and water.[7]
e Minor Spills (Liquid):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or
earth).

o Place the absorbent material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent and then with soap and water.[7]
e Major Spills:

o Evacuate the area immediately.

o Alert your institution's environmental health and safety (EHS) office.

o Prevent entry into the affected area.[7]
Waste Disposal:

o Waste Collection: Collect all solid waste (e.g., contaminated gloves, paper towels, and
pipette tips) and liquid waste in separate, clearly labeled, and sealed hazardous waste
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containers.[7]

o Container Labeling: Ensure containers are labeled with "Hazardous Waste" and the full
chemical name "Tyrphostin AG 528".[7]

o Regulatory Compliance: Dispose of in accordance with prevailing country, federal, state, and
local regulations.[5]

The following diagram outlines the standard workflow for handling Tyrphostin AG 528 in a
laboratory setting.
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Caption: Safe handling workflow for Tyrphostin AG 528.
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By implementing these safety protocols and logistical plans, your laboratory can continue to
conduct vital research while ensuring the well-being of all personnel. This commitment to safety
builds a foundation of trust and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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